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Compound of Interest

Compound Name:
Fast red TR salt hemi(zinc

chloride)

Cat. No.: B2771796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fast Red TR (4-Chloro-2-methylbenzenediazonium) Salt is a widely used diazonium salt that

serves as a chromogenic substrate for detecting alkaline phosphatase (AP) activity in various

biological applications.[1] In the presence of AP, Fast Red TR, in conjunction with a substrate

such as Naphthol AS-MX phosphate, produces a vibrant, finely granular red precipitate at the

site of enzymatic activity.[2] This reaction is fundamental to techniques like

immunohistochemistry (IHC), in situ hybridization (ISH), and Western blotting. The resulting red

azo dye is insoluble in water but soluble in alcohol, necessitating the use of aqueous mounting

media for slide preparation.[2] These notes provide detailed protocols for the preparation of

Fast Red TR working solutions from both powder and tablet forms, along with key technical

data and application guidelines.

Technical Data and Specifications
Quantitative data for Fast Red TR Salt is summarized below for easy reference and

comparison.

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Synonyms

4-Chloro-2-

methylbenzenediazonium salt;

Azoic Diazo No. 11

[1]

Molecular Formula
C₇H₆Cl₂N₂ • 0.5ZnCl₂

(hemi(zinc chloride) salt)
[3]

Molecular Weight
257.19 g/mol (hemi(zinc

chloride) salt)
[3]

Appearance Off-white to light yellow powder [3]

Solubility (Water) ~25 mg/mL [3]

Table 2: Storage and Stability
Form Storage Condition Shelf Life Source(s)

Solid Powder
-20°C, protect from

light and moisture
≥ 2 years [3]

Stock Solution
-80°C, protect from

light
~6 months [3]

-20°C, protect from

light
~1 month [3]

Working Solution Room Temperature
Use within 1 hour for

best results
[2]

Enzymatic Reaction Mechanism
The detection of alkaline phosphatase activity using Fast Red TR Salt is a two-step enzymatic

and chemical coupling reaction. First, the alkaline phosphatase enzyme catalyzes the

hydrolysis of a phosphate ester from a substrate, typically Naphthol AS-MX phosphate. This

dephosphorylation reaction yields an intermediate naphthol compound. In the second step, this

naphthol intermediate rapidly couples with the diazonium salt (Fast Red TR) to form a stable,

insoluble red azo dye precipitate at the location of the enzyme.
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Caption: Enzymatic reaction for Fast Red TR color development.

Experimental Protocols
It is critical to prepare the Fast Red TR working solution immediately before use, as it has

limited stability.[2] The protocols below provide methods for preparation from both powder and

commercial tablets.

Required Materials
Fast Red TR Salt (powder)

Naphthol AS-MX phosphate (powder)

Alkaline Phosphatase (AP) Buffer (see recipe below)
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Optional: Levamisole solution (to inhibit endogenous AP activity)

Optional: SIGMAFAST™ Fast Red TR/Naphthol AS-MX Tablets

Distilled or deionized water

0.2 µm syringe filter

Vortex mixer and magnetic stirrer

Buffer Preparation: Alkaline Phosphatase (AP) Buffer
This buffer is optimized for alkaline phosphatase activity.

Composition:

100 mM Tris-HCl

100 mM NaCl

10 mM MgCl₂

Preparation (for 1 L):

Dissolve 12.11 g of Tris base and 5.84 g of NaCl in 900 mL of distilled water.

Adjust the pH to 9.5 using HCl.

Add 2.03 g of MgCl₂·6H₂O and stir until dissolved.

Bring the final volume to 1 L with distilled water.

Store at 4°C.

Protocol 1: Preparing Working Solution from Powder
This protocol describes the preparation of a 1 mg/mL Fast Red TR working solution.
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Prepare Substrate Stock (Optional but Recommended): Dissolve Naphthol AS-MX

phosphate in dimethylformamide (DMF) or a similar solvent at a concentration of 10-20

mg/mL. This stock can be stored at -20°C.

Prepare AP Buffer: Ensure the AP Buffer (pH 9.5) is at room temperature.

Add Substrate: Just before use, add the Naphthol AS-MX phosphate substrate to the AP

buffer to a final concentration of approximately 0.2-0.4 mg/mL. If using a stock solution, this

is typically a 1:50 dilution. Mix thoroughly.

Inhibit Endogenous AP (Optional): If high background is a concern, add Levamisole to the

buffer to a final concentration of 0.15-0.25 mg/mL (or ~1 mM).[2]

Add Fast Red TR Salt: Weigh out the Fast Red TR Salt powder and dissolve it directly into

the substrate-containing buffer to a final concentration of 1 mg/mL.

Mix and Filter: Vortex the solution until the powder is completely dissolved. The solution may

appear slightly hazy. For best results, filter the final working solution through a 0.2 µm

syringe filter to remove any particulates.[2]

Immediate Use: Use the freshly prepared working solution within one hour. Do not store.
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Preparation Steps

Application

1. Prepare AP Buffer
(100 mM Tris, pH 9.5)

2. Add Naphthol AS-MX Phosphate
(to final conc. of 0.2-0.4 mg/mL)

3. (Optional) Add Levamisole
(to inhibit endogenous AP)

4. Add Fast Red TR Salt Powder
(to final conc. of 1 mg/mL)

5. Vortex to Dissolve

6. Filter through 0.2 µm Syringe Filter

Apply to Sample Immediately
(Use within 1 hour)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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